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Compound of Interest

Compound Name: FR167344 free base

Cat. No.: B10774503

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
handling and disposal of FR167344 free base, a compound that requires careful management
due to its hazardous properties. Adherence to these procedures will help ensure the safety of
laboratory personnel and compliance with environmental regulations.

Hazard Profile of FR167344 Free Base

FR167344 free base is a chemical with a significant hazard profile. Understanding these
hazards is the first step in safe handling and disposal. The primary hazards associated with this
compound are summarized in the table below.
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Hazard Classification

GHS Hazard Statement

Precautionary Statement
Codes

Acute Toxicity (Oral), Category
4

H302: Harmful if swallowed

P264, P270, P301+P312,
P330, P501

Acute Toxicity (Dermal),

Category 3

H311: Toxic in contact with

skin

P280, P302+P352, P312,
P361+P364, P501

Skin Corrosion, Category 1A

H314: Causes severe skin

burns and eye damage

P260, P264, P280,
P301+P330+P331,
P303+P361+P353,
P304+P340,
P305+P351+P338, P310,
P363, P405, P501

Skin Sensitisation, Sub-

category 1A

H317: May cause an allergic

skin reaction

P261, P272, P280,
P302+P352, P333+P313,
P362+P364, P501

Specific Target Organ Toxicity -
Repeated Exposure (Oral),
Category 2

H373: May cause damage to
organs (Stomach, large
intestine, lymph node) through
prolonged or repeated

exposure if swallowed

P260, P314, P501

Short-term (acute) aquatic

hazard, Category 1

H400: Very toxic to aquatic life

P273, P391, P501

Long-term (chronic) aquatic

hazard, Category 1

H410: Very toxic to aquatic life

with long lasting effects

P273, P391, P501

Data sourced from the Sigma-Aldrich safety data sheet for FR167344.

Experimental Protocol: Waste Disposal Procedure

The proper disposal of FR167344 free base must be conducted in a controlled and compliant

manner to mitigate risks to personnel and the environment. The following step-by-step protocol

outlines the required procedures for collecting and disposing of FR167344 free base waste.
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Personal Protective Equipment (PPE) & Safety Measures

o Engineering Controls: All handling of FR167344 free base waste must be performed inside a
certified chemical fume hood to prevent inhalation of any dust or aerosols.

o Personal Protective Equipment:
o Gloves: Wear chemically resistant gloves (e.qg., nitrile).
o Eye Protection: Use chemical safety goggles and a face shield.
o Lab Coat: A flame-retardant lab coat is required.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator is necessary.

Waste Collection and Segregation

o Container: Use a designated, properly labeled, and chemically compatible hazardous waste
container. The container must be kept tightly closed when not in use.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," "FR167344
free base," and the associated hazard pictograms (e.g., corrosive, toxic, environmentally
hazardous).

o Segregation: Do not mix FR167344 free base waste with other chemical waste streams
unless compatibility has been confirmed. It is particularly important to avoid mixing with
incompatible materials that could cause a dangerous reaction.

Types of Waste and Disposal Path

e Solid Waste:

o Collect solid FR167344 free base waste, including contaminated personal protective
equipment (gloves, etc.), absorbent paper, and weighing materials, in the designated
hazardous waste container.

e Liquid Waste:
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o Solutions containing FR167344 free base should be collected in a separate, compatible,
and clearly labeled liquid hazardous waste container.

o Do not dispose of FR167344 free base down the drain. This compound is very toxic to
aguatic life with long-lasting effects.

e Sharps:

o Any sharps, such as needles or broken glass contaminated with FR167344 free base,
must be disposed of in a designated, puncture-resistant sharps container labeled as
hazardous waste.

Storage and Final Disposal

 Internal Procedure: Follow your institution's specific procedures for hazardous waste pickup.
Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area.

» External Disposal: The final disposal of FR167344 free base must be carried out by an
approved and licensed hazardous waste disposal company. Do not attempt to dispose of this
chemical in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
FR167344 free base waste.
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Caption: Workflow for the safe disposal of FR167344 free base waste.

Emergency Procedures
In the event of a spill or exposure, immediate action is critical.

« Spill:

Evacuate the immediate area.

o

[¢]

Wear appropriate PPE, including respiratory protection.

[¢]

Contain the spill using an inert absorbent material.

Collect the absorbed material into a labeled hazardous waste container.

o

o

Decontaminate the area with a suitable cleaning agent.
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» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water/shower. Seek immediate medical attention.

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.

By following these detailed procedures, you can ensure the safe and compliant disposal of
FR167344 free base, protecting yourself, your colleagues, and the environment. Always
consult your institution's specific safety and disposal guidelines in conjunction with this
information.

 To cite this document: BenchChem. [Safe Disposal of FR167344 Free Base: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10774503#fr167344-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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